N-{[6-chloro-5-(trifluoromethyl)pyridin-3-yl]sulfonyl}-3-methylbutanamide

• IUPAC Name: N-[6-chloro-5-(trifluoromethyl)pyridin-3-yl]sulfonyl-3-methylbutanamide
• InChI: InChI=1S/C11H12ClF3N2O3S/c1-6(2)3-9(18)17-21(19,20)7-4-8(11(13,14)15)10(12)16-5-7/h4-6H,3H2,1-2H3,(H,17,18)
• InChI Key: DNCLRUGEHJENSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NS(=O)(=O)C1=CC(=C(N=C1)Cl)C(F)(F)F
• Molecular Formula: C11H12ClF3N2O3S
• Molecular Weight: 344.74 g/mol

Description

Trifluoromethylpyridines (TFMP) and its derivatives are widely used in the agrochemical and pharmaceutical industries. They are key structural motifs in active agrochemical and pharmaceutical ingredients. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Synthesis Analysis

The synthesis of TFMP derivatives has been reported in various studies. They are used as chemical intermediates for the synthesis of several crop-protection products.

Molecular Structure Analysis

The molecular structure of TFMP derivatives is characterized by the presence of a trifluoromethyl group and a pyridine moiety.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are complex and varied. They are used in the synthesis of several crop-protection products.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are influenced by the presence of the trifluoromethyl group and the pyridine moiety.

Mechanism of Action

The mechanism of action of TFMP derivatives is thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

The future of TFMP derivatives is promising, with many novel applications expected to be discovered. They continue to be an important area of research in the agrochemical, pharmaceutical, and functional materials fields.